Cas no 2138012-01-6 (3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline)

• Product Name: 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline
• CAS No: 2138012-01-6
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6405927
• PubChem ID: 165952606
• Update Time: 2025-06-09

3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-803485
• 2138012-01-6
• 3-(1-ethoxyethenyl)-4-(trifluoromethoxy)aniline
• 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline

• Inchi： 1S/C11H12F3NO2/c1-3-16-7(2)9-6-8(15)4-5-10(9)17-11(12,13)14/h4-6H,2-3,15H2,1H3
• InChI Key： UMMFCVWDHOCBMV-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1C(=C)OCC)N)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline

3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline (CAS No. 2138012-01-6): An Emerging Compound in Medicinal Chemistry

3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline (CAS No. 2138012-01-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of anilines, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The presence of the trifluoromethoxy group and the ethoxyethenyl substituent imparts distinct chemical and biological properties, making it a promising candidate for further research and development.

The molecular structure of 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline is characterized by a benzene ring substituted with an ethoxyethenyl group at the 3-position and a trifluoromethoxy group at the 4-position. The trifluoromethoxy moiety is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule. This can lead to enhanced stability, altered solubility, and improved pharmacokinetic profiles. The ethoxyethenyl group, on the other hand, introduces a degree of flexibility and hydrophobicity, which can affect the compound's interactions with biological targets.

Recent studies have explored the potential applications of 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline has also been investigated for its anticancer properties. Preliminary studies have demonstrated that it can induce apoptosis in several cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline has been evaluated in preclinical studies using animal models. These studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and kidneys. The half-life of the compound is moderate, allowing for once-daily dosing regimens in potential clinical applications.

Toxicity studies have also been conducted to assess the safety profile of 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline. In acute toxicity tests using rodent models, no significant adverse effects were observed at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to evaluate long-term safety and potential side effects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses.

The synthetic route for 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the trifluoromethoxy-substituted aniline intermediate followed by coupling with an ethoxyethyl halide derivative. The final product is purified using standard techniques such as column chromatography or recrystallization.

In conclusion, 3-(1-Ethoxyethenyl)-4-(trifluoromethoxy)aniline (CAS No. 2138012-01-6) represents a promising compound with potential applications in both anti-inflammatory and anticancer therapies. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanism of action, optimize its formulation, and evaluate its efficacy in more advanced models of disease.